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Compound of Interest

Compound Name: Methyl dodecanoate-d23

Cat. No.: B12306532 Get Quote

Technical Guide: Methyl Dodecanoate-d23
This document provides core technical specifications for the isotopically labeled compound

Methyl Dodecanoate-d23, intended for researchers, scientists, and professionals in drug

development. This deuterated analog of methyl dodecanoate (also known as methyl laurate) is

a valuable tool in metabolic research, analytical chemistry, and environmental analysis, often

used as an internal standard.

Data Presentation
The key quantitative properties of Methyl Dodecanoate-d23 are summarized below.

Parameter Value Reference

CAS Number 1219804-72-4 [1][2][3]

Molecular Formula C₁₃D₂₃H₃O₂ [2]

Molecular Weight 237.49 g/mol [2][3]

Isotopic Enrichment ≥98 atom % D [2][3]

Unlabeled CAS Number 111-82-0 [2][3]
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The provided molecular weight is a calculated value based on the atomic masses of the

constituent elements and their specified isotopes (Deuterium, D). The CAS (Chemical Abstracts

Service) number is a unique identifier assigned to this specific deuterated substance. Isotopic

enrichment is typically determined by mass spectrometry, confirming the percentage of

deuterium incorporated into the molecule.

Logical Relationship Diagram
The following diagram illustrates the direct association between the chemical compound and its

primary identifiers.
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Core identifiers for Methyl Dodecanoate-d23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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